Cas no 1024572-88-0 (1-(2-(Indol-3-yl)-acetyl)-4-(4-toluenesulfonyl)semicarbazide)

• Product Name: 1-(2-(Indol-3-yl)-acetyl)-4-(4-toluenesulfonyl)semicarbazide
• CAS No: 1024572-88-0
• MF: C₁₈H₁₈N₄O₄S
• MW: 386.424922466278
• MDL: MFCD07777469
• CID: 4677287
• Update Time: 2025-07-18

1-(2-(Indol-3-yl)-acetyl)-4-(4-toluenesulfonyl)semicarbazide Chemical and Physical Properties

Names and Identifiers

• 1-(2-(INDOL-3-YL)-ACETYL)-4-(4-TOLUENESULPHONYL)SEMICARBAZIDE
• 1-[[2-(1H-indol-3-yl)acetyl]amino]-3-(4-methylphenyl)sulfonylurea
• 2-(1H-indol-3-yl)-N-{[(4-methylbenzenesulfonyl)carbamoyl]amino}acetamide
• 1-(2-(Indol-3-yl)-acetyl)-4-(4-toluenesulfonyl)semicarbazide

• MDL： MFCD07777469
• Inchi： 1S/C18H18N4O4S/c1-12-6-8-14(9-7-12)27(25,26)22-18(24)21-20-17(23)10-13-11-19-16-5-3-2-4-15(13)16/h2-9,11,19H,10H2,1H3,(H,20,23)(H2,21,22,24)
• InChI Key： KQMRQSUBQMYQGF-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(NC(NNC(CC1=CNC2C=CC=CC1=2)=O)=O)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 640
• XLogP3: 2
• Topological Polar Surface Area: 129

Additional information on 1-(2-(Indol-3-yl)-acetyl)-4-(4-toluenesulfonyl)semicarbazide

1-(2-(Indol-3-yl)-acetyl)-4-(4-toluenesulfonyl)semicarbazide: A Comprehensive Overview

1-(2-(Indol-3-yl)-acetyl)-4-(4-toluenesulfonyl)semicarbazide (CAS No. 1024572-88-0) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various biological applications, particularly in the development of novel therapeutic agents.

The core structure of 1-(2-(Indol-3-yl)-acetyl)-4-(4-toluenesulfonyl)semicarbazide consists of an indole moiety linked to an acetyl group, which is further attached to a semicarbazide functional group. The presence of the toluenesulfonyl substituent adds to the compound's overall complexity and contributes to its unique chemical properties. These structural elements collectively influence the compound's reactivity, solubility, and biological activity.

Recent studies have focused on the synthesis and characterization of 1-(2-(Indol-3-yl)-acetyl)-4-(4-toluenesulfonyl)semicarbazide. Researchers have employed various synthetic routes to optimize the yield and purity of this compound. One notable approach involves the condensation of 2-(indol-3-yl)acetic acid with 4-toluenesulfonylhydrazine, followed by further modification to achieve the desired product. This method has been shown to be efficient and scalable, making it suitable for both laboratory-scale synthesis and potential industrial production.

In terms of biological activity, 1-(2-(Indol-3-yl)-acetyl)-4-(4-toluenesulfonyl)semicarbazide has demonstrated significant potential as an antitumor agent. Studies have shown that this compound exhibits selective cytotoxicity against various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action is believed to involve the inhibition of key enzymes involved in cell proliferation and survival pathways. Additionally, preliminary data suggest that this compound may have anti-inflammatory properties, making it a promising candidate for further investigation in the treatment of inflammatory diseases.

The pharmacokinetic properties of 1-(2-(Indol-3-yl)-acetyl)-4-(4-toluenesulfonyl)semicarbazide have also been explored. In vitro and in vivo studies have indicated that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. These characteristics are crucial for ensuring that the compound can effectively reach its target sites within the body and exert its therapeutic effects without causing significant toxicity.

To further enhance the therapeutic potential of 1-(2-(Indol-3-yl)-acetyl)-4-(4-toluenesulfonyl)semicarbazide, researchers are investigating various drug delivery systems. Nanoparticle-based formulations have shown promise in improving the bioavailability and targeting efficiency of this compound. By encapsulating the drug within nanoparticles, it is possible to achieve sustained release and enhanced cellular uptake, thereby maximizing its therapeutic impact while minimizing side effects.

In conclusion, 1-(2-(Indol-3-yl)-acetyl)-4-(4-toluenesulfonyl)semicarbazide (CAS No. 1024572-88-0) represents a fascinating molecule with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features, coupled with its promising biological activities and favorable pharmacokinetic properties, make it an attractive candidate for further development as a novel therapeutic agent. Ongoing research efforts aim to optimize its synthesis, enhance its delivery methods, and explore its full therapeutic potential in various disease models.